Cas no 1263215-23-1 ((4-chlorothiophen-2-yl)methyl(methyl)amine)

• Product Name: (4-chlorothiophen-2-yl)methyl(methyl)amine
• CAS No: 1263215-23-1
• MF: C₆H₈ClNS
• MW: 161.652419090271
• CID: 5788079
• PubChem ID: 58247196
• Update Time: 2024-03-01

(4-chlorothiophen-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1263215-23-1
• DTXSID301265367
• [(4-chlorothiophen-2-yl)methyl](methyl)amine
• 1-(4-chlorothiophen-2-yl)-N-methylmethanamine
• AKOS017514986
• SCHEMBL12670697
• EN300-1663691
• 2-Thiophenemethanamine, 4-chloro-N-methyl-
• (4-Chloro-thiophen-2-ylmethyl)-methyl-amine
• (4-chlorothiophen-2-yl)methyl(methyl)amine

• Inchi： 1S/C6H8ClNS/c1-8-3-6-2-5(7)4-9-6/h2,4,8H,3H2,1H3
• InChI Key： YREPFFCPSYVLQO-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CNC

Computed Properties

• Exact Mass: 161.0065981g/mol
• Monoisotopic Mass: 161.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 206.5±25.0 °C(Predicted)
• pka: 8.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines